(Z)-N-(4-((2-cyano-2-(4-(4-ethylphenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide

• IUPAC Name: N-[4-[[(Z)-2-cyano-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]ethenyl]amino]phenyl]acetamide
• InChI: InChI=1S/C22H20N4OS/c1-3-16-4-6-17(7-5-16)21-14-28-22(26-21)18(12-23)13-24-19-8-10-20(11-9-19)25-15(2)27/h4-11,13-14,24H,3H2,1-2H3,(H,25,27)/b18-13-
• InChI Key: SDKUJQQHWVIUGF-AQTBWJFISA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)NC(=O)C)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\NC3=CC=C(C=C3)NC(=O)C)/C#N
• Molecular Formula: C22H20N4OS
• Molecular Weight: 388.5 g/mol

Description

(Z)-N-(4-((2-cyano-2-(4-(4-ethylphenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in medicine and biotechnology. This compound is synthesized using a specific method and has been found to have a mechanism of action that makes it useful in various biochemical and physiological processes. In

Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

Chemoselective acetylation of aminophenols, a process relevant to the synthesis of antimalarial drugs, utilizes compounds similar to the one . The process benefits from the use of specific acyl donors and catalysts to achieve desired products effectively. This method underscores the importance of precise synthetic routes in developing compounds with potential pharmaceutical applications (Magadum & Yadav, 2018).

Development of Antitumor Agents

The compound's framework has been used as a precursor for synthesizing heterocyclic derivatives with significant antiproliferative activity against various cancer cell lines. These studies highlight the compound's role in the development of novel antitumor agents, showcasing the diversity of synthetic products and their potential therapeutic benefits (Shams et al., 2010).

Inhibition of Glutaminase in Cancer Therapy

Analogs of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide, a compound structurally related to the query compound, have been investigated as glutaminase inhibitors. These inhibitors are explored for their therapeutic potential in cancer treatment, highlighting the compound's utility in developing targeted therapies (Shukla et al., 2012).

Insecticidal Applications

The compound's derivatives have been synthesized and assessed for insecticidal properties against significant agricultural pests, demonstrating the compound's potential in developing new agrochemicals (Fadda et al., 2017).

Antimicrobial Activities

Derivatives of the compound have shown promising antimicrobial activities, contributing to the search for new antimicrobial agents. This application is crucial in addressing the growing concern over antibiotic resistance and the need for novel antimicrobials (Darwish et al., 2014).